![molecular formula C10H14ClNO2 B3333864 2-Amino-4-phenylbutanoic acid hydrochloride CAS No. 21176-60-3](/img/structure/B3333864.png)
2-Amino-4-phenylbutanoic acid hydrochloride
Overview
Description
2-Amino-4-phenylbutanoic acid hydrochloride is a chemical compound with the CAS Number: 122602-44-2 . It has a molecular weight of 215.68 .
Molecular Structure Analysis
The InChI code for 2-Amino-4-phenylbutanoic acid hydrochloride is 1S/C10H13NO2.ClH/c11-9(6-7-10(12)13)8-4-2-1-3-5-8;/h1-5,9H,6-7,11H2,(H,12,13);1H . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
2-Amino-4-phenylbutanoic acid hydrochloride is a powder with a melting point of 202-204°C .Scientific Research Applications
Chemical Synthesis
“2-Amino-4-phenylbutanoic acid hydrochloride” is used in chemical synthesis . It’s a building block in the synthesis of various complex molecules. Its unique structure, which includes an amino group and a phenyl group, makes it a versatile reagent in organic chemistry .
Material Science
This compound may also find applications in material science . The presence of both an amino group and a phenyl group could allow it to interact with various materials in unique ways, potentially leading to the development of new materials with novel properties .
Chromatography
In the field of chromatography, “2-Amino-4-phenylbutanoic acid hydrochloride” could potentially be used as a standard or a reagent . Its unique structure could make it useful in the development and testing of new chromatographic methods .
Analytical Chemistry
“2-Amino-4-phenylbutanoic acid hydrochloride” could be used in analytical chemistry . Its structure could make it a useful compound for testing and developing new analytical methods .
Medical Research
Phenibut is a drug developed in Russia and Latvia, where it’s used to treat anxiety, alcohol withdrawal, insomnia, and other health conditions . It’s similar to the FDA-approved drug baclofen . However, continued use can lead to dependence and increased tolerance .
Safety and Hazards
The compound is associated with hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Future Directions
While specific future directions for 2-Amino-4-phenylbutanoic acid hydrochloride are not mentioned in the available resources, it’s worth noting that related compounds have been used in the treatment of various conditions, including urea cycle disorders, neonatal-onset deficiency, and late-onset deficiency disease in patients with a history of hyperammonemic encephalopathy .
Mechanism of Action
Target of Action
The primary target of 2-Amino-4-phenylbutanoic acid hydrochloride, also known as Phenibut, is the GABA (gamma-aminobutyric acid) receptor . GABA is the chief inhibitory neurotransmitter in the mammalian central nervous system. It plays a role in regulating neuronal excitability throughout the nervous system .
Mode of Action
Phenibut acts as a GABA-mimetic , primarily at GABA(B) receptors . It has anxiolytic and nootropic (cognition enhancing) effects . It is suggested that Phenibut can act as an ammonia scavenger, chemical chaperone, and histone deacetylase inhibitor .
Biochemical Pathways
Phenibut’s action on the GABA receptor can lead to a decrease in the excitability of nerve cells, leading to sedative and anxiolytic effects . Some studies report antineoplastic properties of Phenibut, showing that it can promote growth arrest and apoptosis of cancer cells .
Pharmacokinetics
The pharmacokinetics of Phenibut indicate that it has high gastrointestinal absorption and is permeable to the blood-brain barrier . The compound is soluble in DMSO and methanol .
Result of Action
The molecular and cellular effects of Phenibut’s action include relieving inflammation , acting as a chemical chaperone , and potentially promoting growth arrest and apoptosis of cancer cells . It is used to treat genetic metabolic syndromes, neuropathies, and urea cycle disorders .
Action Environment
The action, efficacy, and stability of Phenibut can be influenced by various environmental factors. For instance, its solubility can be affected by the solvent used . It is recommended to store the compound in a sealed container in a dry environment at room temperature .
properties
IUPAC Name |
2-amino-4-phenylbutanoic acid;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2.ClH/c11-9(10(12)13)7-6-8-4-2-1-3-5-8;/h1-5,9H,6-7,11H2,(H,12,13);1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHBMONIBOQCTCF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCC(C(=O)O)N.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4-phenylbutanoic acid hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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